Cas no 1820711-75-8 (1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene
• CAS No: 1820711-75-8
• MF: C₈H₆BrF₃O₂S
• MW: 303.096251010895
• CID: 4619496
• Update Time: 2025-06-07

1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene
• 1-bromo-4-methylsulfonyl-2-(trifluoromethyl)benzene
• 1-Bromo-4-(methylsulfonyl)-2-(trifluoromethyl)benzene
• W2876

• Inchi： 1S/C8H6BrF3O2S/c1-15(13,14)5-2-3-7(9)6(4-5)8(10,11)12/h2-4H,1H3
• InChI Key： FCIUGRGSXGMRCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5

Additional information on 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene

1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 1820711-75-8): A Comprehensive Overview

1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 1820711-75-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, methanesulfonyl, and trifluoromethyl functional groups, which contribute to its diverse reactivity and potential utility in various chemical processes.

The molecular structure of 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene consists of a benzene ring substituted with a bromine atom at the 1-position, a methanesulfonyl group at the 4-position, and a trifluoromethyl group at the 2-position. This arrangement provides a robust platform for further chemical modifications and derivatizations, making it an attractive starting material for the synthesis of more complex molecules.

In recent years, 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene has gained considerable attention due to its potential in the development of novel pharmaceuticals and agrochemicals. The bromine atom can be readily displaced in nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. The methanesulfonyl group imparts electrophilic character to the molecule, facilitating various electrophilic reactions. Meanwhile, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial properties for drug candidates.

One of the key applications of 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene is in the synthesis of intermediates for drug discovery. For instance, it has been used as a building block in the development of inhibitors targeting specific enzymes involved in disease pathways. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors against kinases, which are implicated in various cancers and inflammatory diseases.

Beyond pharmaceutical applications, 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its potential as a dopant or additive in polymer-based materials to enhance their performance. A study published in Advanced Materials demonstrated that incorporating this compound into polymer blends significantly improved their electrical conductivity and stability under various environmental conditions.

The synthetic accessibility of 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene has been well-documented in the literature. Several efficient routes have been developed to synthesize this compound from readily available starting materials. One common approach involves the bromination of 4-methanesulfonyl-2-(trifluoromethyl)benzene followed by purification through column chromatography or recrystallization techniques. These methods ensure high yields and purity levels, making it an economically viable option for large-scale production.

In terms of safety and handling, it is important to note that while 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working under well-ventilated conditions to minimize exposure risks.

The future prospects for 1-Bromo-4-methanesulfonyl-2-(trifluoromethyl)benzene are promising. Ongoing research continues to uncover new applications and optimize existing synthetic routes. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing various fields within chemistry and materials science.